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Compound of Interest

5,6,7,8-Tetrahydro-2-naphthoic
Compound Name: d
aci

Cat. No.: B072505

An In-depth Technical Guide to the Chemical Properties of 5,6,7,8-Tetrahydro-2-naphthoic
Acid

Introduction

5,6,7,8-Tetrahydro-2-naphthoic acid, also known as 1,2,3,4-tetrahydronaphthalene-6-
carboxylic acid, is a bicyclic carboxylic acid derived from tetralin.[1][2] With the CAS Number
1131-63-1, this compound serves as a crucial synthetic intermediate in the pharmaceutical and
chemical industries.[3][4][5][6][7] Its structure, featuring a saturated carbocyclic ring fused to an
aromatic ring bearing a carboxylic acid group, imparts a unique reactivity profile, making it a
valuable building block for complex bioactive molecules.[3] This guide provides a
comprehensive overview of its chemical properties, experimental protocols, and its role in
biological pathways, tailored for researchers and drug development professionals.

Chemical and Physical Properties

The fundamental properties of 5,6,7,8-Tetrahydro-2-naphthoic acid are summarized below.
The compound typically appears as a white to light yellow crystalline solid.[6][8]
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Property Value Source(s)

Molecular Formula C11H1202 [2][9][10]

Molecular Weight 176.21 g/mol [21[5]1[9]

IUPAC Name 5,6,7,8—tetrahyéronaphthalene— 2]
2-carboxylic acid

CAS Number 1131-63-1 [2][9]

Melting Point 154-158 °C

185-187 °C (literature value) [10]

Appearance Crystalline Solid [6]
Solubility DMF: 30 mg/mL [6]
DMSO: 30 mg/mL [6]

Ethanol: 30 mg/mL [6]

Ethanol:PBS (pH 7.2) (1:1): 6]

0.5 mg/mL

UV Absorption (Amax) 206, 241 nm [6]

SMILES

OC(=0)clccc2CCCCc2cl

[6]

InChl Key

RSWXAGBBPCRION-
UHFFFAOYSA-N

[6]

Experimental Protocols
Synthesis via Hydrolysis

A common method for the preparation of 5,6,7,8-Tetrahydro-2-naphthoic acid is the basic

hydrolysis of its corresponding ethyl ester.[9]

Methodology:

o A solution of ethyl 5,6,7,8-tetrahydronaphthalene-2-carboxylate (5.6 g) in tetrahydrofuran

(THF, 70 mL) is prepared.
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e A1l N aqgueous sodium hydroxide (NaOH) solution (80 mL) is added to the mixture.
e The resulting mixture is heated to 60°C and maintained for 20 hours.

 After cooling, the reaction mixture is diluted with diethyl ether and extracted twice with a
saturated aqueous sodium bicarbonate (NaHCO3s) solution.

e The combined aqueous layers are carefully neutralized to a pH of 3-5 using a 10%
hydrochloric acid (HCI) solution, leading to the precipitation of the product.

e The aqueous layer is then extracted with diethyl ether.

e The combined organic extracts are dried over anhydrous sodium sulfate (NazSOa), filtered,
and the solvent is removed under reduced pressure to yield the final product.[9]

This protocol has been reported to achieve a high yield of approximately 95%.[9]
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Caption: Workflow for the synthesis and purification of 5,6,7,8-Tetrahydro-2-naphthoic acid.
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Analytical Characterization (HPLC)

High-Performance Liquid Chromatography (HPLC) is a suitable method for analyzing the purity
of 5,6,7,8-Tetrahydro-2-naphthoic acid.

Methodology:

Technique: Reverse-phase (RP) HPLC.[11]

o Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid modifier like phosphoric
acid.[11]

o MS Compatibility: For applications requiring mass spectrometry (MS) detection, phosphoric
acid should be substituted with a volatile acid, such as formic acid.[11]

o Applications: This method is versatile and can be scaled up for preparative separations to
isolate impurities or used in pharmacokinetic studies.[11]

Spectroscopic Data

e 'H NMR (CDCls): & 7.81-7.78 (m, 2H), 7.16-7.13 (d, J = 7.5 Hz, 1H), 2.82 (m, 4H), 1.84-1.80
(m, 4H).[9]

e ESI-MS (M+H*): 177.[9]

Biological Activity and Pathways
Role in Naphthalene Degradation

5,6,7,8-Tetrahydro-2-naphthoic acid is a key intermediate in the anaerobic degradation of
naphthalene, a polycyclic aromatic hydrocarbon (PAH), by certain sulfate-reducing bacteria.[1]
[12] The metabolic pathway involves the initial carboxylation of naphthalene, followed by
activation to a coenzyme A (CoA) thioester and subsequent reduction of the aromatic system.
[12][13]

The established sequence is as follows:

e Naphthalene is carboxylated to 2-naphthoic acid.[12][13]
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¢ 2-Naphthoic acid is converted to its coenzyme A ester, 2-naphthoyl-CoA.[12][13]

¢ 2-Naphthoyl-CoA undergoes a reductive dearomatization process to form 5,6,7,8-tetrahydro-
2-naphthoyl-CoA (THNCoA).[1][12][13]

« THNCoOA is further reduced by the enzyme tetrahydronaphthoyl-CoA reductase to yield
hexahydro-2-naphthoyl-CoA, continuing the breakdown of the ring structure.[12]

/Anaerobic Naphthalene Degradation Pathway\
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Caption: Role of 5,6,7,8-Tetrahydro-2-naphthoyl-CoA in anaerobic naphthalene breakdown.

Potential Therapeutic Applications

Preliminary research suggests that 5,6,7,8-Tetrahydro-2-naphthoic acid possesses other
biological activities of potential interest to drug development professionals:

» Antimicrobial Agent: It has demonstrated antibacterial activity against various strains,
including Staphylococcus aureus and Escherichia coli.[1]

» Antioxidant: Studies indicate potential free-radical scavenging activity.[1]

o Metal lon Ligand: The molecule can form complexes with metal ions, suggesting utility in
catalysis or material science.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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